Cas no 1453484-57-5 (4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-yl)butanoic acid
• CAS No: 1453484-57-5
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.2079
• CID: 5346381
• Update Time: 2025-08-04

4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-yl)butanoic acid
• 4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-yl)butanoic acid
• Z3952173021

• Inchi： 1S/C12H10F3NO3/c13-12(14,15)11(19,5-10(17)18)8-6-16-9-4-2-1-3-7(8)9/h1-4,6,16,19H,5H2,(H,17,18)
• InChI Key： LPFGRWMQZHZDNQ-UHFFFAOYSA-N
• SMILES： FC(C(C([H])([H])C(=O)O[H])(C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)O[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 1.6
• Topological Polar Surface Area: 73.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-yl)butanoic acid

4,4,4-Trifluoro-3-Hydroxy-3-(1H-Indol-3-yl)Butanoic Acid (CAS No. 1453484-57-5): A Comprehensive Overview

The compound 4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-yl)butanoic acid (CAS No. 1453484-57-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a butanoic acid backbone, along with an indole moiety and a hydroxyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery and development. The indole ring is known for its ability to interact with various biological targets, such as receptors and enzymes, due to its aromaticity and structural flexibility. In the case of 4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-yl)butanoic acid, the indole moiety plays a crucial role in modulating the molecule's bioactivity. Researchers have explored the potential of this compound as a lead molecule for developing novel therapeutic agents targeting conditions such as inflammation, cancer, and neurodegenerative diseases.

The presence of the trifluoromethyl group in butanoic acid derivatives significantly enhances the compound's stability and lipophilicity. This property is particularly advantageous in drug design, where increased lipophilicity can improve the absorption and bioavailability of a compound. Recent advancements in computational chemistry have enabled scientists to predict the pharmacokinetic profiles of such molecules more accurately, further aiding their optimization for therapeutic use.

One of the most promising applications of 4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-yl)butanoic acid lies in its potential as an anti-inflammatory agent. Studies have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation. By selectively inhibiting COX enzymes, this compound could serve as a novel alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often come with unwanted side effects such as gastrointestinal irritation.

In addition to its anti-inflammatory properties, this compound has shown potential in anticancer research. Preclinical studies have indicated that indole-containing butanoic acid derivatives can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes them promising candidates for developing targeted cancer therapies. Furthermore, the trifluoromethyl group enhances the molecule's ability to penetrate cellular membranes, facilitating its delivery to intracellular targets.

The synthesis of 4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-yl)butanoic acid involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Researchers have optimized synthetic routes to achieve high yields and purity levels, ensuring that the compound is suitable for both research and commercial applications. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process.

From an environmental standpoint, the development of efficient synthesis methods for fluorinated indole derivatives is critical to minimizing waste generation and reducing ecological impact. Recent green chemistry initiatives have focused on developing sustainable pathways for synthesizing such compounds using renewable feedstocks and energy-efficient processes.

In conclusion, 4,4,4-trifluoro-3-hydroxy-3-(1H-indol-3-y